3-(1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)azetidin-3-yl)imidazolidine-2,4-dione

• IUPAC Name: 3-[1-[2-(benzimidazol-1-yl)acetyl]azetidin-3-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C15H15N5O3/c21-13-5-16-15(23)20(13)10-6-18(7-10)14(22)8-19-9-17-11-3-1-2-4-12(11)19/h1-4,9-10H,5-8H2,(H,16,23)
• InChI Key: SHUGCYSXKIJSCP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CN2C=NC3=CC=CC=C32)N4C(=O)CNC4=O
• Molecular Formula: C15H15N5O3
• Molecular Weight: 313.31 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antitumor Activity

• Imidazole derivatives have garnered attention for their potential as antitumor agents. . Further investigations into this compound’s specific antitumor mechanisms and its impact on various cancer cell lines could yield promising results.

Antiviral Properties

• Imidazole-based compounds have demonstrated antiviral activity. While specific studies on our compound are limited, exploring its potential against viral infections could be worthwhile. .

Antibacterial and Antifungal Activities

• Imidazole-containing compounds often possess antibacterial and antifungal properties. .

Antiulcer Potential

• The imidazole scaffold contributes to drugs used for treating ulcers. .

Syk Inhibition for Hematological Malignancies

• . Investigating our compound’s Syk inhibitory activity could be a promising avenue.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Safety and Hazards

As with all chemicals, safety and hazards need to be evaluated on a case-by-case basis. While some imidazole derivatives are used in commercially available drugs, others may have different safety profiles.

Future Directions

Given the broad range of biological activities demonstrated by imidazole derivatives, there is potential for the development of new drugs that overcome the increasing problems of antimicrobial resistance.